Cas no 90381-08-1 (5-fluoro-2-(trifluoromethyl)benzaldehyde)

5-fluoro-2-(trifluoromethyl)benzaldehyde Properties

Names and Identifiers

• 5-Fluoro-2-trifluoromethylbenzaldehyde
• 2-Trifluoromethyl-5-Fluorobenzaldehyde
• alpha,alpha,alpha,5-Tetrafluoro-o-tolualdehyde
• 5-Fluoro-2-(trifluoromethyl)benzaldehyde
• 5-Fluoro-2-(trifluoromethyl)benzaldehyde (ACI)
• BBL103575
• MFCD00236276
• CHEMBL4464903
• CS-0099426
• 90381-08-1
• 5-fluoro-2-(trifluoromethy)-benzaldehyde
• CL8375
• 5-Fluoro-2-trifluoromethylbenzaldehyde;2-Trifluoromethyl-5-fluorobenzaldehyde
• J-517527
• DTXSID50372123
• AKOS005258319
• SCHEMBL1073123
• 5-fluoro-2-(trifluoromethyl)-benzaldehyde
• STL557385
• DTXCID10323156
• 5-Fluoro-2-(trifluoromethyl)benzaldehyde, AldrichCPR
• Benzaldehyde, 5-fluoro-2-(trifluoromethyl)-
• DB-057199
• SY002884
• 5-fluoro-2-trifluoromethyl-benzaldehyde
• EN300-109337
• Z1201619957
• AS-46021
• +Expand

• MDL： MFCD00236276
• InChIKey： MITVIZWTPVYRDO-UHFFFAOYSA-N
• Inchi： 1S/C8H4F4O/c9-6-1-2-7(8(10,11)12)5(3-6)4-13/h1-4H
• SMILES： O=CC1C(C(F)(F)F)=CC=C(F)C=1

Computed Properties

• Exact Mass: 192.02000
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 1
• Rotatable Bond Count: 2
• Monoisotopic Mass: 192.01982740g/mol
• Heavy Atom Count: 13
• Complexity: 189
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 2.4
• Tautomer Count: nothing
• Surface Charge: 0
• Topological Polar Surface Area: 17.1Ų

Experimental Properties

• LogP: 2.65700
• PSA: 17.07000
• Refractive Index: 1.4495
• Boiling Point: 189 ºC
• Melting Point: No data available
• Flash Point: 70 ºC
• Color/Form: Colorless to yellow liquid or melt
• Solubility: Insoluble in water
• Sensitiveness: Air Sensitive
• Density: 1.383

5-fluoro-2-(trifluoromethyl)benzaldehyde Security Information

• Safety Instruction： S26-S36
• Risk Phrases：R36/37/38
• Dangerous goods sign： Xi
• Hazard Statement： Irritant
• Warning Statement： P264 wash thoroughly after treatment
  p280 wear protective gloves / protective clothing / wear protective eye masks / wear protective masks
  p305 if in eyes
  p351 rinse carefully with water for a few minutes
  p338 remove contact lenses (if any) and easy to operate, continue rinsing
  p337 if eye irritation persists
  p313 get medical advice / care
• Storage Condition：Air Sensitive. Ambient temperatures.
• Risk Phrases： 36/37/38-51-36-22
• Signal Word：warning
• HazardClass：IRRITANT

5-fluoro-2-(trifluoromethyl)benzaldehyde Customs Data

• HS CODE：2913000090
• Customs Data：

  China Customs Code:

  2913000090

  Overview:

  2913000090 Item2912Other derivatives of the listed products [refer to halogenation,sulfonation,Nitrosative or nitrosative derivatives]. VAT:17.0% Tax refund rate:9.0% Regulatory conditions:nothing MFN tariff:5.5% general tariff:30.0%

  Declaration elements:

  Product Name, component content, use to

  Summary:

  HS: 2913000090 halogenated, sulphonated, nitrated or nitrosated derivatives of products of heading 2912 Educational tariff:17.0% Tax rebate rate:9.0% Regulatory conditions:none Most favored nation tariff:5.5% General tariff:30.0%